Cas no 1164100-80-4 (6-Cyanopyridine-2-boronic Acid)

6-Cyanopyridine-2-boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in organic synthesis. The presence of both a boronic acid group and a cyano substituent on the pyridine ring enhances its reactivity and utility in constructing complex heterocyclic compounds. This compound is particularly valuable in pharmaceutical and agrochemical research, where it serves as a building block for bioactive molecules. Its stability under typical reaction conditions and compatibility with various functional groups make it a reliable reagent for synthetic applications. Proper handling and storage under inert conditions are recommended to maintain its integrity.
6-Cyanopyridine-2-boronic Acid structure
1164100-80-4 structure
Product Name:6-Cyanopyridine-2-boronic Acid
CAS No:1164100-80-4
MF:C6H5BN2O2
MW:147.927100896835
MDL:MFCD08061579
CID:1035928
PubChem ID:17750495
Update Time:2025-08-03

6-Cyanopyridine-2-boronic Acid Chemical and Physical Properties

Names and Identifiers

    • (6-Cyanopyridin-2-yl)boronic acid
    • (6-Cyano-2-pyridinyl)boronic acid
    • 6-cyanopyridin-2-ylboronic acid
    • 6-Cyanopyridine-2-boronic acid
    • CS-0101517
    • D76178
    • MFCD08061579
    • (6-Cyanopyridin-2-yl)boronicacid
    • DTXSID701005127
    • AB43308
    • AKOS006286445
    • EN300-3260314
    • 1164100-80-4
    • DA-15134
    • 6-Cyanopyridine-2-boronicacid
    • SCHEMBL1822827
    • VZUKKKADKQKMJA-UHFFFAOYSA-N
    • 6-Cyanopyridine-2-boronic Acid
    • MDL: MFCD08061579
    • Inchi: 1S/C6H5BN2O2/c8-4-5-2-1-3-6(9-5)7(10)11/h1-3,10-11H
    • InChI Key: VZUKKKADKQKMJA-UHFFFAOYSA-N
    • SMILES: OB(C1C=CC=C(C#N)N=1)O

Computed Properties

  • Exact Mass: 148.04400
  • Monoisotopic Mass: 148.0444076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.1Ų

Experimental Properties

  • PSA: 77.14000
  • LogP: -1.36692

6-Cyanopyridine-2-boronic Acid Security Information

6-Cyanopyridine-2-boronic Acid Pricemore >>

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6-Cyanopyridine-2-boronic Acid Related Literature

Additional information on 6-Cyanopyridine-2-boronic Acid

6-Cyanopyridine-2-borronic Acid: A Comprehensive Overview

The compound with CAS No. 1164100-80-4, commonly referred to as 6-Cyanopyridine-2-boronic Acid, has garnered significant attention in the field of organic chemistry due to its unique properties and versatile applications. This compound is a derivative of pyridine, a heterocyclic aromatic compound, with a cyanoboronic acid group attached at the 2-position. The presence of both the cyano and boronic acid functionalities makes it a valuable building block in various chemical reactions, particularly in the realm of cross-coupling reactions.

6-Cyanopyridine-2-boronic Acid has been extensively studied for its role in Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of biaryls, heterobiaryls, and other complex molecular architectures. Recent research has highlighted its ability to facilitate efficient and selective coupling under mild conditions, making it an attractive choice for researchers aiming to construct diverse molecular frameworks. The compound's stability and reactivity have also been optimized through various synthetic strategies, further enhancing its utility in modern organic synthesis.

In addition to its role in cross-coupling reactions, 6-Cyanopyridine-2-boronic Acid has found applications in the synthesis of functional materials. Its incorporation into polymer systems has been explored for potential use in electronic devices, where the compound's electronic properties contribute to improved performance. Furthermore, studies have demonstrated its potential as a precursor for the synthesis of bioactive molecules, opening new avenues in drug discovery and development.

The synthesis of 6-Cyanopyridine-2-boronic Acid typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving scalability. These developments have positioned the compound as a key intermediate in various industrial and academic settings.

From an environmental perspective, the use of 6-Cyanopyridine-2-boronic Acid aligns with green chemistry principles due to its compatibility with eco-friendly reaction conditions and recyclable catalysts. This sustainability aspect is increasingly important as industries strive to minimize their ecological footprint while maintaining high standards of innovation.

In conclusion, 6-Cyanopyridine-2-boronic Acid (CAS No. 1164100-80-4) stands out as a versatile and valuable compound in contemporary organic chemistry. Its applications span across multiple disciplines, from materials science to pharmaceuticals, driven by continuous advancements in synthetic methodologies and a deeper understanding of its chemical properties. As research progresses, this compound is expected to play an even more pivotal role in shaping future innovations across various fields.

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